molecular formula C10H7BrN4O B5692285 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

Cat. No. B5692285
M. Wt: 279.09 g/mol
InChI Key: OHAXPTNNKWYRGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is a heterocyclic compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of indolo-pyrimidines and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is not fully understood. However, it has been suggested that this compound exerts its biological effects by targeting various signaling pathways involved in cell proliferation, survival, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one can modulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation. This compound has also been found to inhibit the activity of certain enzymes involved in the biosynthesis of pro-inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is its potent biological activity, which makes it an attractive candidate for drug development. However, this compound has certain limitations such as low solubility, which can affect its bioavailability and efficacy.

Future Directions

Future research on 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one should focus on elucidating its exact mechanism of action and identifying its molecular targets. Additionally, further studies are needed to evaluate the efficacy and safety of this compound in preclinical and clinical settings. Other potential future directions include the development of novel analogs with improved pharmacokinetic properties and the investigation of its potential applications in other therapeutic areas such as neurodegenerative disorders.

Synthesis Methods

The synthesis of 3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one involves the reaction of 3-amino-4-bromo-5,6-dihydropyrimidine-2(1H)-one with indole-2-carboxylic acid in the presence of a suitable catalyst. The reaction proceeds through a series of steps involving cyclization, dehydrogenation, and condensation reactions to yield the final product.

Scientific Research Applications

3-amino-8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells through the induction of apoptosis. Additionally, this compound has shown promising results in the treatment of inflammatory disorders such as rheumatoid arthritis and psoriasis.

properties

IUPAC Name

3-amino-8-bromo-5H-pyrimido[5,4-b]indol-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H7BrN4O/c11-5-1-2-7-6(3-5)8-9(14-7)10(16)15(12)4-13-8/h1-4,14H,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OHAXPTNNKWYRGQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1Br)C3=C(N2)C(=O)N(C=N3)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H7BrN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-amino-8-bromo-5H-pyrimido[5,4-b]indol-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.